Cas no 450-91-9 (4-Fluoro-2-methoxyaniline)
4-Fluoro-2-methoxyaniline is a fluorinated aromatic amine with the molecular formula C₇H₈FNO. This compound is characterized by the presence of both a fluorine atom and a methoxy group on the aniline ring, which enhance its reactivity and utility in organic synthesis. It serves as a versatile intermediate in the production of pharmaceuticals, agrochemicals, and specialty dyes. The electron-withdrawing fluorine and electron-donating methoxy group contribute to its unique electronic properties, making it valuable for regioselective reactions. Its stability and well-defined structure ensure consistent performance in coupling and functionalization processes. Proper handling is advised due to its potential toxicity and sensitivity to light and air.
4-Fluoro-2-methoxyaniline structure
Product Name:4-Fluoro-2-methoxyaniline
CAS No:450-91-9
MF:C7H8FNO
MW:141.142925262451
MDL:MFCD00077536
CID:820620
PubChem ID:13532228
Update Time:2025-05-28
4-Fluoro-2-methoxyaniline Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-2-methoxyaniline
- 4-Fluoro-2-methoxyaniline
- 4-Fluoro-o-anisidine
- 2-Methoxy-4-fluoroaniline
- 2-AMINO-5-FLUOROANISOLE
- 4-FLUORO-2-METHOXYBENZENAMINE
- Benzenamine, 4-fluoro-2-methoxy-
- 2-Amino-5-fluoroanisole[4-Fluoro-2-methoxyaniline]
- 4-fluoro-2-methoxy-aniline
- KSC798G5T
- 4-fluoro-2-methoxyphenylamine
- 4-fluoro-2-(methyloxy)aniline
- 4-Fluoro-2-methoxy-phenylamine
- (4-Fluoro-2-methoxyphenyl)amine
- BNRRMRUVYDETQC-UHFFFAOYSA-N
- WT402
- WT349
- J-515338
- CS-B0927
- DB-070625
- CCG-325856
- GS-4323
- MFCD00077536
- AC-28647
- MB00562
- DTXSID70543136
- 2-Methoxy-4-fluoroaniline;
- AKOS000149628
- SCHEMBL455982
- F1003
- BCP11916
- EN300-31570
- Z240869728
- 450-91-9
- SY026829
-
- MDL： MFCD00077536
- Inchi： 1S/C7H8FNO/c1-10-7-4-5(8)2-3-6(7)9/h2-4H,9H2,1H3
- InChI Key： BNRRMRUVYDETQC-UHFFFAOYSA-N
- SMILES： FC1C=CC(=C(C=1)OC)N
Computed Properties
- Exact Mass: 141.05900
- Monoisotopic Mass: 141.058992041g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 35.2
Experimental Properties
- Density: 1.176±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 215°C(lit.)
- Flash Point: 79.5±21.8 ºC,
- Refractive Index: 1.5400 to 1.5440
- Solubility: Slightly soluble (2.1 g/l) (25 º C),
- PSA: 35.25000
- LogP: 1.99770
4-Fluoro-2-methoxyaniline Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H227-H301+H311+H331-H315-H319
- Warning Statement： P210-P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
- Hazardous Material transportation number：2810
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：Store at room temperature
4-Fluoro-2-methoxyaniline Customs Data
- HS CODE：2922299090
- Customs Data：
China Customs Code:
2922299090Overview:
2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Fluoro-2-methoxyaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 075747-25g |
4-Fluoro-2-methoxyaniline |
450-91-9 | 98% | 25g |
￡133.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F136326-1g |
4-Fluoro-2-methoxyaniline |
450-91-9 | 95% | 1g |
¥41.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F136326-25g |
4-Fluoro-2-methoxyaniline |
450-91-9 | 95% | 25g |
¥175.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F136326-250mg |
4-Fluoro-2-methoxyaniline |
450-91-9 | 95% | 250mg |
¥29.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F136326-5g |
4-Fluoro-2-methoxyaniline |
450-91-9 | 95% | 5g |
¥61.90 | 2023-09-02 | |
| Chemenu | CM118498-100g |
4-Fluoro-2-methoxyaniline |
450-91-9 | 95% | 100g |
$473 | 2021-06-17 | |
| Fluorochem | 075747-1g |
4-Fluoro-2-methoxyaniline |
450-91-9 | 98% | 1g |
￡15.00 | 2022-03-01 | |
| Fluorochem | 075747-5g |
4-Fluoro-2-methoxyaniline |
450-91-9 | 98% | 5g |
￡44.00 | 2022-03-01 | |
| Fluorochem | 075747-10g |
4-Fluoro-2-methoxyaniline |
450-91-9 | 98% | 10g |
￡75.00 | 2022-03-01 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R022569-1g |
4-Fluoro-2-methoxyaniline |
450-91-9 | 95% | 1g |
￥28 | 2024-05-23 |
4-Fluoro-2-methoxyaniline Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:450-91-9)4-FLUORO-2-METHOXYANILINE
Order Number:sfd9088
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:450-91-9)4-Fluoro-2-methoxyaniline
Order Number:A856632
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:01
Price ($):359.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:450-91-9)4-氟-2-邻甲氧基苯胺
Order Number:LE25985311
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:54
Price ($):discuss personally
Email:18501500038@163.com
4-Fluoro-2-methoxyaniline Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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